Cas no 1326816-86-7 (1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326816-86-7
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 5322065
• Update Time: 2025-10-29

1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1-((3,5-dimethylisoxazol-4-yl)methyl)-3-phenylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenylthieno[3,2-d]pyrimidine-2,4-dione
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C18H15N3O3S/c1-11-14(12(2)24-19-11)10-20-15-8-9-25-16(15)17(22)21(18(20)23)13-6-4-3-5-7-13/h3-9H,10H2,1-2H3
• InChI Key： AOQYJROEKVVPIX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1C=CC=CC=1)C(N2CC1C(C)=NOC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 540
• XLogP3: 3.1
• Topological Polar Surface Area: 94.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Compound CAS No. 1326816-86-7: 1-[(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

The compound with CAS No. 1326816-86-7 is a highly specialized organic molecule known as 1-[(3,5-Dimethyl-1,2-Oxazol-4-yl)methyl]-3-phenyl-thieno[3,2-d]pyrimidine-2,4-dione. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields such as drug discovery and materials science.

The molecular structure of this compound is characterized by the presence of a thienopyrimidine ring system fused with an oxazole moiety. The thienopyrimidine core is a bicyclic structure that combines a thiophene ring with a pyrimidine ring. This combination provides the molecule with aromatic stability and electronic properties that make it suitable for various chemical reactions. The oxazole group attached to the methyl position further enhances the molecule's reactivity and selectivity in biochemical environments.

Recent studies have highlighted the potential of this compound as a biological active agent. Researchers have explored its ability to interact with specific protein targets, making it a promising candidate for drug development. For instance, studies published in 2023 have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. This finding has opened new avenues for its application in anti-cancer therapies.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The thienopyrimidine framework has been found to possess unique electronic properties that make it suitable for use in organic electronics. Specifically, researchers have reported that this compound can act as an electron acceptor in organic photovoltaic devices, potentially improving their efficiency and performance.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions and the subsequent attachment of the oxazole group via nucleophilic substitution. Recent advancements in catalytic chemistry have enabled chemists to optimize these steps, resulting in higher yields and improved purity of the final product.

From an environmental perspective, this compound has been evaluated for its ecotoxicological impact. Studies conducted under controlled laboratory conditions suggest that it exhibits low toxicity towards aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, the compound with CAS No. 1326816-86-7 represents a significant advancement in organic chemistry due to its versatile structure and diverse applications. Its potential as a drug candidate and material for organic electronics positions it as a key molecule for future research and development efforts.